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Compound of Interest

Compound Name: (rac)-ONO-2050297

Cat. No.: B15571759 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of (rac)-ONO-2050297, also known as Tirabrutinib or ONO-4059, a Bruton's tyrosine

kinase (BTK) inhibitor used in research.

While Tirabrutinib is not classified as a hazardous substance by all suppliers, its Safety Data

Sheet (SDS) from some vendors indicates potential hazards, including being harmful if

swallowed and causing skin and eye irritation.[1] Therefore, it is crucial to handle and dispose

of this compound with care, adhering to established laboratory safety protocols.

Key Safety and Handling Information
A summary of important safety and handling information for Tirabrutinib is provided in the table

below. This information is compiled from various supplier safety data sheets.
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Property Information Source

Synonyms
GS-4059, ONO-WG-307,

Tirabrutinib
[1]

CAS Number 1351636-18-4 [1]

Physical State Solid AbMole BioScience

Hazards

Harmful if swallowed, causes

skin irritation, causes serious

eye irritation, may cause

respiratory irritation.[1]

Cayman Chemical[1]

First Aid: Inhalation

Move person to fresh air. If

breathing is difficult, give

oxygen.

AbMole BioScience

First Aid: Skin Contact
Wash off with soap and plenty

of water.
AbMole BioScience

First Aid: Eye Contact
Flush eyes with water as a

precaution.
AbMole BioScience

First Aid: Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

AbMole BioScience

Storage
Store at -20°C for long-term

storage (months to years).[2]
MedKoo Biosciences[2]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.[2]

MedKoo Biosciences[2]

Experimental Protocols: Disposal Procedures
The following protocols outline the recommended step-by-step procedures for the disposal of

Tirabrutinib in a laboratory setting. These are general guidelines and should be adapted to

comply with the specific regulations of your institution and local authorities.
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Step 1: Personal Protective Equipment (PPE)

Before handling Tirabrutinib for disposal, ensure you are wearing the appropriate PPE:

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent accidental reactions and ensure

correct disposal.

Solid Waste:

Collect un-used or contaminated solid Tirabrutinib in a designated, clearly labeled

hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure lid.

Label the container with "Hazardous Waste," the chemical name "(rac)-ONO-2050297 /

Tirabrutinib," and the approximate quantity.

Liquid Waste (Solutions):

Solutions containing Tirabrutinib should be collected in a designated, labeled hazardous

liquid waste container.

Do not mix with other incompatible waste streams.

The container should be leak-proof and have a screw-top cap.

Label the container with "Hazardous Waste," the chemical name, the solvent(s) used, and

the estimated concentration of Tirabrutinib.
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Contaminated Labware:

Disposable items such as pipette tips, and contaminated gloves should be placed in a

designated solid hazardous waste container.

Glassware should be decontaminated by rinsing with a suitable solvent, and the rinsate

collected as hazardous liquid waste. After decontamination, the glassware can be washed

and reused.

Step 3: Storage of Waste

Store the hazardous waste containers in a designated satellite accumulation area within the

laboratory. This area should be:

Clearly marked.

Away from general laboratory traffic.

In a secondary containment tray to prevent spills.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor. Do not dispose

of Tirabrutinib down the drain or in the regular trash.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (rac)-ONO-2050297 (Tirabrutinib).
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Disposal Workflow for (rac)-ONO-2050297 (Tirabrutinib)
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Caption: Disposal Workflow for (rac)-ONO-2050297.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of (rac)-ONO-2050297, minimizing risks to themselves and the environment. Always

consult your institution's specific safety guidelines and your chemical's Safety Data Sheet for

the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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